Cas no 1212201-70-1 ((1R)-1-(2-Chloro-4-fluorophenyl)ethan-1-amine)

• Product Name: (1R)-1-(2-Chloro-4-fluorophenyl)ethan-1-amine
• CAS No: 1212201-70-1
• MF: C₈H₉ClFN
• MW: 173.615164518356
• CID: 2184344
• PubChem ID: 25324465
• Update Time: 2025-07-18

(1R)-1-(2-Chloro-4-fluorophenyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• (1R)-1-(2-chloro-4-fluorophenyl)ethan-1-amine
• NE51527
• (1R)-1-(2-CHLORO-4-FLUOROPHENYL)ETHANAMINE
• DB-299434
• Z360056252
• SCHEMBL22855048
• EN300-72474
• AKOS010377725
• 1212201-70-1
• (R)-1-(2-Chloro-4-fluorophenyl)ethan-1-amine
• N13113
• (1R)-1-(2-Chloro-4-fluorophenyl)ethan-1-amine

• Inchi： 1S/C8H9ClFN/c1-5(11)7-3-2-6(10)4-8(7)9/h2-5H,11H2,1H3/t5-/m1/s1
• InChI Key： JTMGFESJCXOUCW-RXMQYKEDSA-N
• SMILES： ClC1C=C(C=CC=1[C@@H](C)N)F

Computed Properties

• Exact Mass: 173.0407551g/mol
• Monoisotopic Mass: 173.0407551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26
• XLogP3: 1.9

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 213.7±25.0 °C at 760 mmHg
• Flash Point: 83.0±23.2 °C
• Vapor Pressure: 0.2±0.4 mmHg at 25°C

(1R)-1-(2-Chloro-4-fluorophenyl)ethan-1-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (1R)-1-(2-Chloro-4-fluorophenyl)ethan-1-amine

Introduction to (1R)-1-(2-Chloro-4-fluorophenyl)ethan-1-amine and Its Applications in Modern Chemical Biology

Compound with the CAS number 1212201-70-1 is a significant molecule in the field of chemical biology, particularly in the development of novel pharmaceutical agents. The chemical name (1R)-1-(2-Chloro-4-fluorophenyl)ethan-1-amine provides a detailed description of its molecular structure, which includes a chiral center and specific aromatic substituents. This compound has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery.

The structural features of this compound make it a versatile building block for synthesizing more complex molecules. The presence of both chloro and fluoro substituents on the aromatic ring enhances its reactivity, allowing for further functionalization. This property is particularly valuable in the design of molecules that target specific biological pathways.

In recent years, there has been a growing interest in the development of chiral drugs, which are non-superimposable mirror images of each other and often exhibit different biological activities. The (R)-configuration at the stereocenter of (1R)-1-(2-Chloro-4-fluorophenyl)ethan-1-amine makes it an attractive candidate for such applications. Researchers have been exploring its potential as a precursor in the synthesis of enantiomerically pure drugs, which can lead to improved efficacy and reduced side effects.

One of the most exciting areas where this compound has shown promise is in the treatment of neurological disorders. The aromatic ring system and the amine functional group interact with various neurotransmitter receptors, making it a potential candidate for developing new therapies. For instance, studies have indicated that derivatives of this compound may have neuroprotective properties, which could be beneficial in conditions such as Alzheimer's disease and Parkinson's disease.

The role of fluorine atoms in pharmaceuticals cannot be overstated. Their presence often enhances metabolic stability, bioavailability, and binding affinity. In the case of (1R)-1-(2-Chloro-4-fluorophenyl)ethan-1-amine, the fluorine atom contributes to these properties, making it an excellent candidate for further development. Researchers are currently investigating its potential as an intermediate in the synthesis of kinase inhibitors, which are used to treat various cancers and inflammatory diseases.

The synthesis of this compound involves multi-step organic reactions, typically starting from commercially available precursors. The key steps include chlorination, fluorination, and stereochemical resolution to achieve the desired (R)-configuration. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been employed to improve yield and purity.

The pharmaceutical industry is always on the lookout for novel compounds that can be developed into new drugs. (1R)-1-(2-Chloro-4-fluorophenyl)ethan-1-amine has emerged as a promising candidate due to its unique structural features and potential biological activities. Ongoing research aims to explore its full therapeutic potential and optimize its pharmacokinetic properties.

In conclusion, compound CAS number 1212201-70-1 represents a significant advancement in chemical biology and pharmaceutical research. Its structural complexity and functional diversity make it a valuable tool for drug discovery. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation therapeutics.